Catalytic asymmetric synthesis of cyclopentenones from propargyl malonates and allylic acetate by successive action of homogeneous palladium(ii) and cobalt on charcoal catalysts in a one-pot reaction†

Chemical Communications Pub Date: 2001-11-05 DOI: 10.1039/B106836A

Abstract

The tandem action of a homogeneous chiral Pd(II) catalyst and a heterogeneous Co/C catalyst leads to a two-step one-pot highly enantioselective Pauson窶適hand-type reaction.

Graphical abstract: Catalytic asymmetric synthesis of cyclopentenones from propargyl malonates and allylic acetate by successive action of homogeneous palladium(ii) and cobalt on charcoal catalysts in a one-pot reaction
Recommended Literature